1-(2-Hydroxyethyl)-2-methyl-1H-benzoimidazole-5-carboxylic acid

• IUPAC Name: 1-(2-hydroxyethyl)-2-methylbenzimidazole-5-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c1-7-12-9-6-8(11(15)16)2-3-10(9)13(7)4-5-14/h2-3,6,14H,4-5H2,1H3,(H,15,16)
• InChI Key: PLZYWTUVQMJZHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CCO)C=CC(=C2)C(=O)O
• Molecular Formula: C11H12N2O3
• DSSTOX Substance ID: DTXSID10353413
• Molecular Weight: 220.22 g/mol
• CAS RN: 279227-02-0

Description

1-(2-Hydroxyethyl)-2-methyl-1H-benzoimidazole-5-carboxylic acid, also known as HEMBC, is a synthetic organic compound belonging to the class of compounds known as benzoimidazoles. HEMBC is a heterocyclic aromatic compound, which is composed of a benzene ring fused to an imidazole ring. HEMBC is a versatile compound with a wide range of applications in scientific research, including in the synthesis of drugs and other compounds, in the study of biochemical and physiological effects, and in the study of the mechanism of action of various compounds.

Scientific Research Applications

1. Structural and Luminescence Properties in Metal Complexes

• Luminescence and Structural Frameworks : 1-(2-Hydroxyethyl)-2-methyl-1H-benzoimidazole-5-carboxylic acid (hereinafter referred to as the compound) demonstrates significant roles in structuring and luminescence properties when combined with other compounds. It contributes to the formation of frameworks in metal-organic complexes, impacting their luminescence characteristics. In one study, Cd(II) complexes formed with different benzimidazole carboxylic acids exhibited distinct luminescence properties, almost similar to the free ligand, indicating the compound's influence on the luminescent behavior of these complexes (Wu et al., 2014).

2. Metal–Organic Frameworks (MOFs)

• Synthesis of Zeolite-like Frameworks : The compound has been utilized in synthesizing zeolite-like metal–organic frameworks (MOFs), exhibiting high chemical stability and significant CO2 uptake capacity. This application underscores the potential of the compound in environmental and material sciences, particularly in gas absorption and storage applications (Tang et al., 2017).

3. Complex Structural Arrangements

• Crystal Structure Formation : The compound aids in the formation of complex crystal structures, including those with water-mediated self-assembly. It contributes to creating preorganized molecular environments for water binding, highlighting its role in structuring and stabilizing molecular assemblies (Srivastava et al., 2012).

4. Coordination Polymers and Supramolecular Structures

• Synthesis and Characterization of Coordination Polymers : The compound is instrumental in synthesizing and characterizing coordination polymers. It is involved in forming various supramolecular structures, demonstrating its versatility in creating intricate molecular architectures with potential applications in material science and chemistry (Wu et al., 2020).